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Compound of Interest

Compound Name: Azepane-2,4-dione

Cat. No.: B2853635

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Azepane-2,4-dione. Adherence to these guidelines is essential for ensuring a safe laboratory
environment and mitigating risks associated with this compound.

Essential Safety Information

Azepane-2,4-dione is a chemical compound that requires careful handling due to its potential
health hazards. Based on the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals, this substance is classified as harmful if swallowed, a skin irritant, a
serious eye irritant, and may cause respiratory irritation.[1]

Physicochemical and Hazard Data

A summary of the key data for Azepane-2,4-dione is presented in the table below for your
reference.
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Property Value Source(s)
Molecular Formula CeHoaNO2 [1]
Molecular Weight 127.14 g/mol [1]
CAS Number 29520-88-5 [1]
Appearance White solid (based on 2]

synthesis reports)

GHS Hazard Statements

H302, H315, H319, H335 [1]

GHS Hazard Classes

Acute Toxicity 4 (Oral), Skin
Irritant 2, Eye Irritant 2A, o
Specific Target Organ Toxicity -

Single Exposure 3

Operational Plan for Handling Azepane-2,4-dione

A systematic approach to handling Azepane-2,4-dione is crucial to minimize exposure and

ensure safety. The following step-by-step operational plan should be followed.

Engineering Controls and Personal Protective

Equipment (PPE)

o Ventilation: All handling of Azepane-2,4-dione powder should be conducted in a certified

chemical fume hood to prevent inhalation of dust particles.

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory.

e Hand Protection: Wear nitrile gloves at all times. Inspect gloves for any tears or punctures

before use.

» Body Protection: A lab coat should be worn to protect from skin contact.

Weighing and Aliquoting

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12682892.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane-2_4-dione
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/product/b2853635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2853635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Preparation: Before handling the compound, ensure the chemical fume hood is clean and
uncluttered. Prepare all necessary equipment, including a calibrated weighing balance,
spatulas, and appropriate containers.

Weighing: Carefully weigh the desired amount of Azepane-2,4-dione on a tared weigh boat
or paper inside the fume hood. Avoid any actions that could generate dust.

Transfer: Gently transfer the weighed powder into a suitable reaction vessel or storage
container.

Cleaning: Immediately clean any spills within the fume hood using a damp cloth or paper
towel, followed by appropriate decontamination procedures.

Solution Preparation

e Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the
weighed Azepane-2,4-dione.

» Dissolving: Cap the vessel and mix by swirling, vortexing, or magnetic stirring until the solid
is fully dissolved.

Disposal Plan

Proper disposal of Azepane-2,4-dione and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste:

o Unused or expired Azepane-2,4-dione should be disposed of as hazardous chemical
waste.

o Contaminated materials such as weigh boats, gloves, and paper towels should be
collected in a designated, sealed hazardous waste container.

Liquid Waste:

o Solutions containing Azepane-2,4-dione should be collected in a properly labeled, sealed
hazardous waste container.
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o Do not dispose of solutions containing this compound down the drain.

o Waste Pickup: All hazardous waste containers must be clearly labeled with the contents and
associated hazards and disposed of through your institution's environmental health and
safety (EHS) office.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Azepane-2,4-
dione.

Caption: Safe handling workflow for Azepane-2,4-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Azepane-2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-azepane-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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